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SCH772984 stability in solution

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: SCH772984

Cat. No.: S548773

Basic Properties & Solubility

The table below summarizes the fundamental physicochemical and solubility data for SCH772984 from

supplier datasheets.

Property

Value / Description

Molecular Weight

CAS Number

Physical Form

Primary Solubility

DMSO Stock
Concentration

Aqueous
Solubility

In Vivo
Formulation

587.67 g/mol [1] [2] [3]
942183-80-4 [4] [1] [2]
Solid [3]

Soluble in DMSO [1] [2] [3].

14 mg/mL (23.82 mM) to 25 mg/mL (42.54 mM), sometimes requiring warming
(50°C water bath) or ultrasonication [1] [2] [3].

Insoluble in water and ethanol [1] [2] [3].

Can form a =5 mg/mL homogeneous suspension using carboxymethyl cellulose
sodium salt (CMC-Na) [1] [2]. A clear solution can also be made with 10% DMSO,
40% PEG 300, 5% Tween 80, and 45% ddH20 [2].
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Stability & Handling Guidelines

Based on the available information, here are the recommended protocols for storing and handling

SCH772984.

e Long-Term Storage: The pure powder should be stored at -20°C [3]. Selleck Chemicals notes that
the powder is stable at room temperature for shipping and can tolerate one month at room
temperature without loss of activity [1].

e Stock Solution Life: While not explicitly stated, supplier recommendations imply that freshly
prepared DMSO stock solutions are preferred. Selleck Chemicals cautions that "moisture-
absorbing DMSO reduces solubility" and advises using "fresh DMSQO" for solution preparation [2].

¢ Solution Handling: To achieve a high concentration for your DMSO stock, you may need to
warm the tube at 37°C for 10 minutes and/or shake it in an ultrasonic bath [3]. Suppliers note
that testing solubility in-house is recommended due to potential slight batch-to-batch variations [1] [3].

Troubleshooting Common Experimental Issues

Here are solutions to some frequently encountered problems when working with SCH772984.

Problem Possible Cause Suggested Solution

Poor Solubility in DMSO absorbed Use fresh, dry DMSO. Gently warm the vial (up to
DMSO moisture from air. 50°C) and use brief ultrasonication [2] [3].
Precipitation in Compound is inherently Ensure final DMSO concentration is <0.1-1% in cell
Aqueous Buffer water-insoluble. culture. For in vivo work, use a validated suspension

vehicle like CMC-Na [1] [2].

Loss of Activity Stock solution degraded Prepare fresh DMSO stock aliquots. Avoid repeated
due to age or improper freeze-thaw cycles by storing single-use aliquots at
storage. -20°C or -80°C.

Experimental Workflow & Verification

For your experiments, you can follow the general workflow below to ensure reliable results.
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1. Confirm powder storage at -20°C

:

2. Use fresh, dry DMSO

:

3. Warm & sonicate if needed

For in vitro: Dilute in media For in vivo: Use CMC-Na suspension
(DMSO <0.1-1%) or a clear solvent mixture

Run a positive control
(e.g., check pERK/ pRSK suppression
via Western blot)

Click to download full resolution via product page

To confirm the compound is active in your system, it is crucial to include a positive control. A standard

method is to treat cells (e.g., A375, a BRAF V600E mutant melanoma line) with SCH772984 for 2 hours
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and then measure the reduction in phosphorylated ERK (pERK) or its downstream target phospho-RSK
(pPRSK) using Western blot analysis [1] [2] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.selleckchem.com/datasheet/sch772984-S710105-DataSheet.html
https://www.selleckchem.com/products/sch772984.html
https://molecular-cancer.biomedcentral.com/articles/10.1186/1476-4598-13-194
https://www.smolecule.com/products/s548773?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/datasheet/sch772984-S710105-DataSheet.html
https://www.selleckchem.com/products/sch772984.html
https://www.apexbt.com/sch772984.html
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=8056
https://molecular-cancer.biomedcentral.com/articles/10.1186/1476-4598-13-194
https://molecular-cancer.biomedcentral.com/articles/10.1186/1476-4598-13-194
https://www.smolecule.com/products/b548773#sch772984-stability-in-solution
https://www.smolecule.com/products/b548773#sch772984-stability-in-solution
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548773?utm_src=pdf-bulk
https://www.smolecule.com/products/s548773?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s548773?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

